Cas no 62283-32-3 (Azulene, 4,6,8-trimethyl-2-(phenylsulfonyl)-)

• Product name: Azulene, 4,6,8-trimethyl-2-(phenylsulfonyl)-
• CAS No: 62283-32-3
• MF: C₁₉H₁₈O₂S
• MW: 310.41002
• CID: 450983
• PubChem ID: 12308396

Azulene, 4,6,8-trimethyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Azulene, 4,6,8-trimethyl-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-4,6,8-trimethylazulene
• 62283-32-3
• DTXSID90487149

• Inchi： InChI=1S/C19H18O2S/c1-13-9-14(2)18-11-17(12-19(18)15(3)10-13)22(20,21)16-7-5-4-6-8-16/h4-12H,1-3H3
• InChI Key： YXIUEHHEPDGLNV-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C=C(C=C2C(=C1)C)S(=O)(=O)C3=CC=CC=C3)C

Computed Properties

• Exact Mass: 310.10284
• Monoisotopic Mass: 310.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 34.14